Cas no 6272-26-0 (6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 6272-26-0
• MF: C₈H₆O₃
• MW: 150.131442546844
• MDL: MFCD00068174
• CID: 46554
• PubChem ID: 235717
• Update Time: 2025-06-08

6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2H-benzofuran-3-one
• 6-Hydroxy-3-coumaranone~6-Hydroxy-2,3-dihydro-1-benzofuran-3-one
• 6-Hydroxybenzofuran-3(2H)-one
• 6-Hydroxy-2,3-dihydrobenzo[b]furan-3-one
• 6-Hydroxy-3-coumaranone
• 6-Hydroxy-1-benzofuran-3(2H)-one
• 6-hydroxy-1-benzofuran-3-one
• 6-Hydroxybenzo[b]furan-3(2H)-one
• 6-Hydroxy-3(2H)-benzofuranone
• 6-Hydroxybenzofuran-3-one
• 3(2H)-Benzofuranone, 6-hydroxy-
• MLS002608034
• 6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• 6-Hydroxy-2-hydrobenzo[b]furan-3-one
• KY588
• 6-hydroxycoumaran-3-one
• 6-hydroxy-benzofuran-3-one
• 2,3-Dihydro-6-hydroxybenzo[b]furan-3(2H)
• BDBM50232875
• CHEMBL1901807
• DTXSID50284479
• 6-Hydroxy-3-oxo-2,3-Dihydrobenzofuran
• VU0421902-2
• FT-0621162
• 6272-26-0
• MS-0624
• EN300-15034
• 6-hydroxy-2,3-dihydrobenzofuran-3-one
• HMS1758H15
• SDCCGMLS-0066244.P001
• SY019039
• 6-hydroxy-(2H)-benzofuran-3-one
• HMS3080J03
• NSC 37407
• 6-Hydroxy[2H]benzofuran-3-one
• 2,3-Dihydro-6-hydroxy-3-oxobenzofuran
• AKOS000266977
• CS-M3296
• NSC-37407
• SCHEMBL563933
• BP-10116
• H1511
• AC-6907
• Z111875098
• 6-Hydroxy-3-coumaranone, 97%
• F3139-1211
• 6-Hydroxy-1-benzofuran-3(2H)-one #
• J-518780
• SMR000019984
• NSC37407
• MFCD00068174
• AMY18334
• DB-054263
• 6-hydroxy-2H-1-benzofuran-3-one
• STK802010
• BBL028131

• MDL： MFCD00068174
• Inchi： 1S/C8H6O3/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-3,9H,4H2
• InChI Key： GBDMODVZBPFQKI-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC(=CC1=2)O)=O
• BRN： 121444

Computed Properties

• Exact Mass: 150.03200
• Monoisotopic Mass: 150.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.436
• Melting Point: 242-246 °C (dec.) (lit.)
• Boiling Point: 369.3°C at 760 mmHg
• Flash Point: 162.6 °C
• Refractive Index: 1.635
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 46.53000
• LogP: 0.96730
• Solubility: Not determined
• λmax: 319(MeOH)(lit.)

6-hydroxy-2,3-dihydro-1-benzofuran-3-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-hydroxy-2,3-dihydro-1-benzofuran-3-one

6-Hydroxy-2,3-Dihydro-1-Benzofuran-3-One (CAS No. 6272-26-0): A Comprehensive Overview

6-Hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 6272-26-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-hydroxychroman-3-one, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 6-hydroxy-2,3-dihydro-1-benzofuran-3-one is C₉H₈O₃, and its molecular weight is approximately 164.15 g/mol. The compound features a benzofuran core with a hydroxyl group at the 6-position and a ketone group at the 3-position. These functional groups contribute to its chemical reactivity and biological activity.

In terms of physical properties, 6-hydroxy-2,3-dihydro-1-benzofuran-3-one is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 150 to 155°C, making it suitable for various laboratory and industrial applications.

The synthesis of 6-hydroxy-2,3-dihydro-1-benzofuran-3-one has been extensively studied and can be achieved through several routes. One common method involves the cyclization of a suitable precursor, such as a substituted phenol or catechol, followed by oxidation to form the ketone group. Another approach involves the reaction of a benzofuran derivative with an appropriate electrophile to introduce the hydroxyl group at the desired position.

The biological activities of 6-hydroxy-2,3-dihydro-1-benzofuran-3-one have been the subject of numerous investigations. Recent studies have highlighted its potential as an antioxidant and anti-inflammatory agent. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases.

In addition to its antioxidant properties, 6-hydroxy-2,3-dihydro-1-benzofuran-3-one has shown potential in modulating inflammatory responses. A study published in the European Journal of Pharmacology reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be useful in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacological profile of 6-hydroxy-2,3-dihydro-1-benzofuran-3-one has also been explored in preclinical studies. Research conducted on animal models has demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects. A study published in Neuropharmacology found that this compound reduces neuronal damage and improves cognitive function in rodent models of neurodegenerative diseases such as Alzheimer's disease.

Beyond its therapeutic potential, 6-hydroxy-2,3-dihydro-1-benzofuran-3-one has found applications in other areas of chemistry and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as an intermediate in the preparation of polymers with enhanced mechanical properties or as a ligand in coordination chemistry to form metal complexes with interesting catalytic or optical properties.

In conclusion, 6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 6272-26-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure confers it with valuable biological activities and functional properties that make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in various scientific and industrial fields.